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Compound of Interest

Compound Name: 7-Octenyltrichlorosilane

Cat. No.: B132810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling procedures for 7-
Octenyltrichlorosilane (OTS), a versatile organosilicon compound utilized in surface

modification, microfluidics, and as a silane coupling agent.[1] Due to its reactive nature, strict

adherence to safety protocols is imperative to mitigate potential hazards.

Chemical and Physical Properties
7-Octenyltrichlorosilane, with the chemical formula C₈H₁₅Cl₃Si, is a colorless liquid that

reacts rapidly with water and other protic solvents.[1][2] Understanding its physical and

chemical properties is fundamental to its safe handling.

Property Value

Molecular Weight 245.65 g/mol [3][4]

Boiling Point 223-224 °C[2][5][6]

Density 1.07 g/mL at 25 °C[2][5][6]

Flash Point 201 °F (93.9 °C)[2]

Refractive Index n20/D 1.458[2][5]

Hydrolytic Sensitivity
Reacts rapidly with moisture, water, and protic

solvents[2]
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Hazard Identification and Classification
7-Octenyltrichlorosilane is classified as a corrosive substance that causes severe skin burns

and eye damage.[4][7] Inhalation may cause respiratory irritation.[8] Upon exposure to water or

open flame, it can release irritating fumes of hydrogen chloride and organic acid vapors.[8]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[4][7]

Precautionary Statements (Selected):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[2]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P310: Immediately call a POISON CENTER or doctor/physician.[2]

Detailed Protocols for Safe Handling and
Emergencies
Adherence to the following protocols is crucial for minimizing risks associated with 7-
Octenyltrichlorosilane.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.
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PPE Category Specification

Eye/Face Protection
Chemical goggles or a face shield. Contact

lenses should not be worn.[8]

Hand Protection
Neoprene or nitrile rubber gloves. Gloves must

be inspected prior to use.[8]

Skin and Body Protection
Wear suitable protective clothing to prevent skin

contact.[8]

Respiratory Protection

Use a NIOSH-certified combination organic

vapor/acid gas (yellow cartridge) respirator

where inhalation exposure may occur.[8] For

higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[3]

Laboratory Handling and Storage Protocol
Handling:

Ventilation: Always work in a well-ventilated area, preferably under a chemical fume hood, to

prevent the accumulation of vapors.[8][9]

Avoid Contact: Avoid all eye and skin contact, and do not breathe vapors or mist.[8]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[10]

Water Contact: Keep the workplace dry and never allow the product to come into contact

with water during handling.[10]

Hygiene: Wash hands thoroughly after handling.[2] Contaminated clothing should be washed

before reuse.[2][8]

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[3][9]
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Location: Store in a cool place, designated as a corrosives area.[3][9]

Security: Store locked up or in an area accessible only to qualified or authorized personnel.

[2][10]

Incompatibilities: Keep away from water and incompatible materials.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuation: Evacuate unnecessary personnel from the area.[3][8]

Ventilation: Ensure adequate ventilation.[3]

Personal Protection: Wear appropriate personal protective equipment as described in

Section 3.1.[8]

Containment: Contain the spill with dikes or absorbents to prevent migration into sewers or

streams.[8]

Clean-up: Use an absorbent material to collect the spill. Sweep or shovel the material into an

appropriate container for disposal.[8]

Environmental Precautions: Prevent entry into sewers and public waters. Notify authorities if

the liquid enters sewers or public waters.[8]

First-Aid Procedures
Immediate medical attention is required for any exposure.
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Exposure Route First-Aid Protocol

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

Skin Contact

Immediately wash off with soap and plenty of

water. Take off immediately all contaminated

clothing. Get immediate medical

advice/attention.[3][8]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician. Remove

contact lenses if present and easy to do.[3][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]

Fire-Fighting Measures
Suitable Extinguishing Media:

Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]

Unsuitable Extinguishing Media:

Water may be unsuitable as it can react with the substance to produce irritating fumes.[8]

Specific Hazards:

Irritating fumes of hydrogen chloride and organic acid vapors may develop when the material

is exposed to water or open flame.[8]

Protective Equipment:

Wear self-contained breathing apparatus and full protective gear.[3][8]

Waste Disposal
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Dispose of 7-Octenyltrichlorosilane and its containers in accordance with local, regional, and

national regulations. It is recommended to use a licensed professional waste disposal service.

[3] Do not dispose of waste into the sewer system.[8] Contaminated packaging should be

disposed of as an unused product.[3]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and actions for the safe handling of 7-
Octenyltrichlorosilane from receipt to disposal.
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Preparation Phase

Handling & Experimental Phase

Emergency Response

Disposal Phase
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Review Safety Data Sheet
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Prepare Personal Protective Equipment
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Caption: Workflow for the safe handling of 7-Octenyltrichlorosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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